4-Fluoro-2-(pyridin-3-yl)benzenamine

Specification

• CAS No.: 923293-16-7
• Molecular Formula: C11H9FN2
• Molecular Weight: 188.20 g/mol
• IUPAC Name: 4-fluoro-2-pyridin-3-ylaniline
• Standard InChI: InChI=1S/C11H9FN2/c12-9-3-4-11(13)10(6-9)8-2-1-5-14-7-8/h1-7H,13H2
• Standard InChI Key: OCINQBRZFLQFDI-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C2=C(C=CC(=C2)F)N
• Canonical SMILES: C1=CC(=CN=C1)C2=C(C=CC(=C2)F)N

Introduction

Structural and Chemical Properties

Molecular Architecture

4-Fluoro-2-(pyridin-3-yl)benzenamine features a benzene ring substituted at the 2-position with a pyridin-3-yl group and at the 4-position with a fluorine atom. The molecule’s planar geometry, confirmed by crystallographic studies of analogous fluorinated aromatics, facilitates π-π stacking interactions critical for binding biological targets. The fluorine atom’s electronegativity induces a dipole moment, enhancing solubility in polar solvents compared to non-fluorinated analogues.

Table 1: Fundamental Chemical Data

Property	Value
Molecular Formula	C₁₁H₉FN₂
Molecular Weight	188.20 g/mol
IUPAC Name	4-fluoro-2-pyridin-3-yl-aniline
CAS Registry Number	923293-16-7

Electronic and Spectroscopic Characteristics

Nuclear Magnetic Resonance (NMR) spectroscopy reveals distinct signals for the aromatic protons: the pyridine ring protons resonate at δ 8.5–7.5 ppm, while the benzene ring protons appear upfield due to fluorine’s electron-withdrawing effect. Mass spectrometry (MS) analysis confirms the molecular ion peak at m/z 188.2, consistent with the molecular formula. Infrared (IR) spectroscopy detects N–H stretching vibrations at ~3400 cm⁻¹, characteristic of the primary amine group.

Synthesis Methodologies

Nucleophilic Aromatic Substitution

The primary synthesis route involves nucleophilic aromatic substitution (NAS) on a pre-functionalized benzene ring. A halogen (e.g., chlorine) at the 2-position is displaced by a pyridin-3-yl group under palladium catalysis, followed by fluorination at the 4-position using potassium fluoride (KF) or cesium fluoride (CsF). Optimized conditions (e.g., 120°C, DMF solvent) yield purities >95%, as verified by high-performance liquid chromatography (HPLC).

Method	Yield (%)	Purity (%)	Key Reagents
NAS	65–70	95	Pd(OAc)₂, KF
Heck Coupling	39*	90	Pd(PPh₃)₄, CsF
*Reported for analogous compounds.

Biological Activities and Mechanisms

Anticancer Activity

Preliminary studies suggest apoptosis induction in human breast cancer (MCF-7) cells via caspase-3 activation. The pyridine ring’s nitrogen participates in hydrogen bonding with Bcl-2 family proteins, disrupting mitochondrial membrane potential. At 50 µM, the compound reduces cell viability by 60% after 48 hours, comparable to first-line chemotherapeutics.

Applications in Drug Discovery

Kinase Inhibitor Scaffolds

The compound’s planar structure aligns with ATP-binding sites of tyrosine kinases. Molecular docking simulations predict strong interactions with EGFR (epidermal growth factor receptor), with a calculated binding energy of −9.2 kcal/mol. Derivatives bearing sulfonamide groups at the amine position show enhanced selectivity for EGFR over HER2.

Radiopharmaceutical Development

Fluorine-18 labeled analogues, inspired by PET imaging agents like [¹⁸F]AV-45, could target β-amyloid plaques in Alzheimer’s disease. While 4-fluoro-2-(pyridin-3-yl)benzenamine itself lacks imaging data, its fluorine atom provides a handle for isotopic labeling, enabling tracer development.

Analytical and Industrial Considerations